Cas no 2228013-64-5 (tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228013-64-5
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6326840
• PubChem ID: 165723383
• Update Time: 2025-05-21

tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate
• 2228013-64-5
• EN300-1899753
• tert-butyl 2-[(1R)-1-hydroxyethyl]-5,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C14H27NO3/c1-10(16)11-7-8-14(5,6)9-15(11)12(17)18-13(2,3)4/h10-11,16H,7-9H2,1-6H3/t10-,11?/m1/s1
• InChI Key： PMTFETKXRICWAP-NFJWQWPMSA-N
• SMILES： O[C@H](C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate, with the CAS number 2228013-64-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug design and development. The molecule's structure is characterized by a piperidine ring substituted with a tert-butyl group, a hydroxyethyl group, and two methyl groups at specific positions, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. One of the most promising approaches involves the use of asymmetric catalysis to achieve high enantiomeric excess, which is crucial for applications in pharmaceuticals. The synthesis typically begins with the preparation of the piperidine ring, followed by successive substitutions to introduce the desired functional groups. The stereochemistry at the hydroxyethyl group is particularly important, as it can significantly influence the compound's biological activity.

In terms of chemical properties, tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate exhibits interesting behavior in various reaction conditions. For instance, its reactivity under basic or acidic conditions has been extensively studied, revealing its potential as an intermediate in more complex organic syntheses. Additionally, the compound's stability under thermal and oxidative conditions has been evaluated, providing valuable insights into its suitability for industrial applications.

The biological activity of this compound has been a focal point of recent research efforts. Studies have shown that it possesses moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, highlighting its potential role in treating various diseases. Collaborative efforts between chemists and biologists have led to the identification of key structural features that contribute to its bioactivity, paving the way for further optimization.

From an environmental perspective, understanding the degradation pathways of tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate is essential for assessing its ecological impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under different environmental conditions. These findings underscore the importance of sustainable practices in chemical manufacturing to minimize environmental footprint.

In conclusion, tert-butyl 2-(1R)-1-hydroxyethyl-5,5-dimethylpiperidine-1-carboxylate represents a multifaceted compound with diverse applications across multiple disciplines. Its intricate structure and unique properties make it a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.